Cas no 1805369-18-9 (2-Bromo-4-(difluoromethyl)-5-fluoropyridine-3-carbonyl chloride)

• Product Name: 2-Bromo-4-(difluoromethyl)-5-fluoropyridine-3-carbonyl chloride
• CAS No: 1805369-18-9
• MF: C₇H₂BrClF₃NO
• MW: 288.449090480804
• CID: 4860019
• Update Time: 2025-05-24

2-Bromo-4-(difluoromethyl)-5-fluoropyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-5-fluoropyridine-3-carbonyl chloride

• Inchi： 1S/C7H2BrClF3NO/c8-5-4(6(9)14)3(7(11)12)2(10)1-13-5/h1,7H
• InChI Key： XFAGNXKCHYMURT-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)Cl)=C(C(=CN=1)F)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 2-Bromo-4-(difluoromethyl)-5-fluoropyridine-3-carbonyl chloride

2-Bromo-4-(difluoromethyl)-5-fluoropyridine-3-carbonyl Chloride (CAS 1805369-18-9): A Versatile Building Block in Medicinal Chemistry

In recent advancements within the field of synthetic organic chemistry, the compound 2-Bromo-4-(difluoromethyl)-5-fluoropyridine-3-carbonyl chloride (CAS No. 1805369-18-9) has emerged as a critical intermediate in the design of bioactive molecules. This aryl chloroformate derivative combines multiple functional groups—bromine, difluoromethyl, and fluoro substituents—on a pyridine scaffold, offering unique reactivity profiles for medicinal chemists. Recent studies highlight its utility in constructing multi-functionalized heterocycles through nucleophilic substitution and carbonylation reactions.

The presence of the difluoromethyl group (CF₂H) introduces intriguing physicochemical properties. Unlike traditional fluoroalkyl substituents, difluoromethylation enhances metabolic stability while maintaining lipophilicity—a balance crucial for drug-like compounds. Researchers at the University of Basel demonstrated in a 2023 publication that this group significantly improves blood-brain barrier permeability when incorporated into kinase inhibitors targeting neurodegenerative diseases.

The strategic placement of the bromine atom) creates an excellent site for late-stage functionalization. This enables iterative optimization during drug discovery campaigns. A landmark study from Stanford University (Nature Chemistry, 2024) showcased its use in a "click-and-couple" strategy where bromide displacement allowed rapid access to diverse analogs with varying pharmacokinetic profiles without altering core scaffold properties.

In preclinical drug development, this compound's carbonyl chloride functionality facilitates peptide conjugation—a key step in creating antibody-drug conjugates (ADCs). A collaborative effort between Merck Research Labs and MIT demonstrated that attaching cytotoxic payloads via this moiety achieved superior tumor targeting compared to conventional linkers, with cleavage rates optimized through fluorine's electronic effects.

Spectroscopic analysis reveals fascinating intermolecular interactions between substituents. Density functional theory (DFT) calculations by the Schrödinger team revealed that the combined electron-withdrawing effects of fluorine atoms create an unusually strong electrophilic character at the carbonyl carbon, enabling mild reaction conditions previously unattainable with simpler analogs.

Clinical translation studies are currently exploring its role in creating dual-action therapeutics. Researchers at Genentech are investigating derivatives where bromination sites allow simultaneous modulation of both kinase activity and epigenetic pathways—a breakthrough enabled by this compound's structural versatility. Phase I trials indicate promising efficacy-to-toxicity ratios due to enhanced tissue selectivity from fluorinated groups.

Safety data accumulated over recent years affirm its handling advantages compared to older chloroformates. Unlike traditional reagents requiring anhydrous conditions, this compound exhibits exceptional stability under ambient humidity—a property attributed to steric hindrance from adjacent substituents. This makes it particularly suitable for high-throughput screening environments where process robustness is critical.

In academic research circles, this molecule has become a benchmark for teaching advanced organic synthesis principles. Its synthesis involving sequential Suzuki-Miyaura coupling followed by Vilsmeier-Haack formylation exemplifies modern methodology development, with protocols published in Organic Letters (2024) achieving 97% purity under scalable conditions using microwave-assisted techniques.